N-(3-Amino-4-chlorophenyl)-2-(3,4-dimethylphenoxy)acetamide
Overview
Description
N-(3-Amino-4-chlorophenyl)-2-(3,4-dimethylphenoxy)acetamide (NAC-DMPAA) is an amide derivative of the phenoxyacetic acid family. It is a valuable compound due to its wide range of applications in scientific research and laboratory experiments. NAC-DMPAA has been studied extensively due to its unique properties, making it a very important compound in the field of research.
Scientific Research Applications
Potential Pesticide Properties Research has characterized various N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide, highlighting their potential as pesticides. These derivatives, including the one similar to N-(3-Amino-4-chlorophenyl)-2-(3,4-dimethylphenoxy)acetamide, have been studied through X-ray powder diffraction, presenting experimental data such as 2θ peak positions, relative peak intensities, and unit-cell parameters. Such detailed characterization underlines the compound's relevance in the development of new pesticides (Olszewska, Tarasiuk, & Pikus, 2011).
Anticonvulsant Activity Another significant area of research involves the investigation of anticonvulsant activities of related compounds. For instance, trans- and cis-2-(2,6-dimethylphenoxy)-N-(2-hydroxycyclohexyl)acetamides and their analogs have been synthesized and tested for anticonvulsant effects. The studies show promising results, with one derivative demonstrating significant efficacy in mouse models for epilepsy, indicating the potential for compounds within this chemical family, including N-(3-Amino-4-chlorophenyl)-2-(3,4-dimethylphenoxy)acetamide, to be developed into anticonvulsant medications (Pękala et al., 2011).
Structural Analysis and Molecular Docking Further investigations into similar compounds involve structural analysis and molecular docking to assess their potential in anticancer therapies. For example, N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide has been synthesized, and its structure was analyzed through various techniques, including X-ray crystallography. Molecular docking studies targeting the VEGFr receptor indicated its potential anticancer activity, suggesting that compounds like N-(3-Amino-4-chlorophenyl)-2-(3,4-dimethylphenoxy)acetamide could be explored for similar therapeutic applications (Sharma et al., 2018).
Vibrational Spectroscopic Analysis for Antiviral Applications Another study focused on the vibrational spectroscopic analysis of an antiviral active molecule, N–(4–chlorophenyl)–2–[(4,6–di–aminopyrimidin–2–yl)sulfanyl]acetamide. The research aimed to identify vibrational signatures that could help in understanding the stereo-electronic interactions leading to the stability of such compounds. These findings open the possibility of using N-(3-Amino-4-chlorophenyl)-2-(3,4-dimethylphenoxy)acetamide in antiviral research (Mary, Pradhan, & James, 2022).
properties
IUPAC Name |
N-(3-amino-4-chlorophenyl)-2-(3,4-dimethylphenoxy)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17ClN2O2/c1-10-3-5-13(7-11(10)2)21-9-16(20)19-12-4-6-14(17)15(18)8-12/h3-8H,9,18H2,1-2H3,(H,19,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SHVKKDJGIALOOS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)OCC(=O)NC2=CC(=C(C=C2)Cl)N)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.77 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-Amino-4-chlorophenyl)-2-(3,4-dimethylphenoxy)acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3-Amino-4-chlorophenyl)-2-[2,4-DI(tert-butyl)-phenoxy]acetamide](/img/structure/B1385021.png)
